Cas no 774234-73-0 (2-FURANOL, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)-)

• Product Name: 2-FURANOL, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)-
• CAS No: 774234-73-0
• MF: C₁₀H₂₂O₃Si
• MW: 218.365384578705
• MDL: MFCD32196761
• CID: 3258610
• PubChem ID: 57893222
• Update Time: 2025-10-13

2-FURANOL, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2-FURANOL, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)-
• (3S)-3-[tert-butyl(dimethyl)silyl]oxyoxolan-2-ol
• (3S)-3-((t-Butyldimethylsilyl)oxy)tetrahydrofuran-2-ol
• SCHEMBL6933433
• 774234-73-0
• MFCD32196761
• (3S)-3-((TERT-BUTYLDIMETHYLSILYL)OXY)TETRAHYDROFURAN-2-OL

• MDL： MFCD32196761
• Inchi： 1S/C10H22O3Si/c1-10(2,3)14(4,5)13-8-6-7-12-9(8)11/h8-9,11H,6-7H2,1-5H3/t8-,9?/m0/s1
• InChI Key： FTGBNEVOLLUEEN-IENPIDJESA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1C(O)OCC1

Computed Properties

• Exact Mass: 218.13382109Da
• Monoisotopic Mass: 218.13382109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-FURANOL, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)-

Introduction to 2-Furanol, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)- (CAS No. 774234-73-0)

2-Furanol, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)-, identified by the CAS number 774234-73-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to a class of molecules that feature a furanose core, which is a derivative of furan with an additional hydroxyl group. The presence of a stereogenic center at the (3S) position adds a layer of complexity and interest, making this molecule a potential candidate for further investigation in drug discovery and development.

The structural features of 2-Furanol, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)- include a tetrahydropyran ring system, which is often employed in the synthesis of biologically active molecules due to its ability to mimic the puckered conformation found in many natural products. The tetrahydropyran ring provides stability and flexibility, making it an attractive scaffold for medicinal chemists. Additionally, the (1,1-DIMETHYLETHYL)DIMETHYLSILYL ether group at the 3-position introduces a protecting group that can be selectively removed under specific conditions, allowing for further functionalization of the molecule.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (3S) configuration of this compound makes it a valuable building block for constructing enantiomerically pure compounds, which are often required for pharmaceutical applications. The ability to selectively synthesize one enantiomer over another is crucial in drug development, as the biological activity of many drugs is highly dependent on their stereochemistry.

The synthesis of 2-Furanol, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)- involves multiple steps, including the protection of the hydroxyl group with a silyl ether. Silyl ethers are widely used in organic synthesis due to their stability under various reaction conditions and their ease of removal under acidic or basic conditions. The use of (1,1-DIMETHYLETHYL)DIMETHYLSILYL groups is particularly advantageous because they are resistant to hydrolysis under neutral or basic conditions but can be readily cleaved under acidic conditions using fluoride sources.

One of the key challenges in the synthesis of this compound is maintaining the stereochemical integrity at the (3S) center throughout the reaction sequence. This requires careful selection of reagents and reaction conditions to avoid racemization or epimerization. Advances in asymmetric catalysis have provided new tools for achieving high enantiomeric purity in complex molecules like this one. For instance, transition metal-catalyzed reactions and biocatalytic methods have been successfully employed to construct chiral centers with high selectivity.

The potential applications of 2-Furanol, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)- are diverse and span across multiple areas of chemical biology and drug discovery. The furanose core is a common motif in natural products and has been shown to exhibit various biological activities. For example, furanose derivatives have been investigated for their antimicrobial, antiviral, and anti-inflammatory properties. The tetrahydropyran ring system further enhances its potential as a pharmacophore by providing a favorable binding orientation within biological targets.

Recent studies have highlighted the importance of stereoelectronic effects in determining the biological activity of small molecules. The (3S) configuration of this compound may influence its interactions with biological targets by affecting its conformational preferences and electronic properties. Computational studies have shown that subtle changes in stereochemistry can significantly impact binding affinity and specificity. Therefore, understanding the three-dimensional structure of this molecule is crucial for optimizing its biological activity.

The use of modern analytical techniques has greatly enhanced our ability to study complex molecules like this one. NMR spectroscopy, X-ray crystallography, and mass spectrometry are all valuable tools for elucidating the structure and conformational properties of 2-Furanol, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)-. These techniques provide detailed information about atomic connectivity, stereochemistry, and dynamic behavior, which are essential for understanding its reactivity and function.

In conclusion,2-Furanol, 3-[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]TETRAHYDRO-, (3S)- (CAS No. 774234-73-0) represents an intriguing molecule with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable building block for constructing enantiomerically pure compounds with diverse biological activities. Further research into its synthesis and applications will undoubtedly contribute to advancements in drug discovery and medicinal chemistry.